Cas no 749192-05-0 (Benzoic acid,3-amino-2-hydroxy-, butyl ester)
749192-05-0 structure
Product Name:Benzoic acid,3-amino-2-hydroxy-, butyl ester
CAS No:749192-05-0
MF:C11H15NO3
MW:209.241703271866
CID:561357
PubChem ID:21423623
Update Time:2025-04-19
Benzoic acid,3-amino-2-hydroxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-amino-2-hydroxy-, butyl ester
- Benzoic acid, 3-amino-2-hydroxy-, butyl ester (9CI)
- 749192-05-0
- butyl 3-amino-2-hydroxybenzoate
-
- Inchi: 1S/C11H15NO3/c1-2-3-7-15-11(14)8-5-4-6-9(12)10(8)13/h4-6,13H,2-3,7,12H2,1H3
- InChI Key: RFYZYRUDVWBJEI-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C=1O)N)=O)CCCC
Computed Properties
- Exact Mass: 209.105
- Monoisotopic Mass: 209.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.6A^2
Benzoic acid,3-amino-2-hydroxy-, butyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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